N-[2-(4-chloro-1H-pyrazol-1-yl)ethyl]-1-cyclopropyl-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: N-[2-(4-chloropyrazol-1-yl)ethyl]-1-cyclopropyl-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C13H17ClN4O2/c14-10-6-16-17(8-10)4-3-15-13(20)9-5-12(19)18(7-9)11-1-2-11/h6,8-9,11H,1-5,7H2,(H,15,20)
• InChI Key: AOOYWDHZUGBFKI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CC(CC2=O)C(=O)NCCN3C=C(C=N3)Cl
• Molecular Formula: C13H17ClN4O2
• Molecular Weight: 296.75 g/mol

Description

N-[2-(4-chloro-1H-pyrazol-1-yl)ethyl]-1-cyclopropyl-5-oxo-3-pyrrolidinecarboxamide is a useful research compound. Its molecular formula is C13H17ClN4O2 and its molecular weight is 296.75 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 296.1040035 g/mol and the complexity rating of the compound is 402. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Heterocyclic Chemistry and Synthesis

• The compound is pivotal in the synthesis of heterocyclic compounds, serving as an intermediate or reactant in various chemical reactions. For instance, ethyl 2-(3-chloro-2-yl)-5-hydroxy-pyrazole-3-carboxylate, a related compound, is crucial for synthesizing pesticides like chlorantraniliprole, demonstrating the importance of pyrazole derivatives in agricultural chemistry (Yeming Ju, 2014).

Biological Evaluation

• Novel pyrazolopyrimidines derivatives, synthesized from carboxamide, were evaluated for anticancer and anti-5-lipoxygenase activities. Such studies highlight the compound's relevance in developing therapeutic agents with potential anticancer properties (A. Rahmouni et al., 2016).

Chemical Reactions and Mechanisms

• Investigations into the chemical reactions involving pyrazole and pyridine derivatives underscore the compound's utility in synthesizing new molecular structures. For example, ethyl 4-oxo-4H-furo[3,2-c]pyran-6-yl carbonate and related compounds were synthesized from corresponding acid derivatives, showcasing the adaptability of pyrazole-based compounds in creating fused heterocycles (Merve Ergun et al., 2014).

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. Some pyrazoles and carboxamides are used in pharmaceuticals and are generally safe under prescribed conditions, but they can be hazardous in large amounts or under certain conditions.

Future Directions

Pyrazoles and carboxamides are areas of active research in medicinal chemistry due to their wide range of biological activities. Future research may focus on synthesizing new derivatives of these compounds and studying their biological activities. Additionally, studies may also focus on improving the synthesis methods for these compounds.